Cas no 1227494-16-7 (2-(trifluoromethyl)azepane hydrochloride)
2-(trifluoromethyl)azepane hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine, hexahydro-2-(trifluoromethyl)-, hydrochloride (1:1)
- 2-(trifluoromethyl)azepane hydrochloride
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- Inchi: 1S/C7H12F3N.ClH/c8-7(9,10)6-4-2-1-3-5-11-6;/h6,11H,1-5H2;1H
- InChI Key: ZNYAGOHOVJJDSI-UHFFFAOYSA-N
- SMILES: C(C1NCCCCC1)(F)(F)F.Cl
2-(trifluoromethyl)azepane hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00874156-1g |
2-(Trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95% | 1g |
¥8381.0 | 2023-04-04 | |
| Enamine | EN300-396467-0.05g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 0.05g |
$216.0 | 2025-03-16 | |
| Enamine | EN300-396467-0.1g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 0.1g |
$322.0 | 2025-03-16 | |
| Enamine | EN300-396467-0.25g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 0.25g |
$459.0 | 2025-03-16 | |
| Enamine | EN300-396467-0.5g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 0.5g |
$723.0 | 2025-03-16 | |
| Enamine | EN300-396467-1.0g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 1.0g |
$928.0 | 2025-03-16 | |
| Enamine | EN300-396467-2.5g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 2.5g |
$1819.0 | 2025-03-16 | |
| Enamine | EN300-396467-5.0g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 5.0g |
$2692.0 | 2025-03-16 | |
| Enamine | EN300-396467-10.0g |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95.0% | 10.0g |
$3992.0 | 2025-03-16 | |
| 1PlusChem | 1P01E7X7-50mg |
2-(trifluoromethyl)azepane hydrochloride |
1227494-16-7 | 95% | 50mg |
$320.00 | 2023-12-25 |
2-(trifluoromethyl)azepane hydrochloride Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2-(trifluoromethyl)azepane hydrochloride
Comprehensive Guide to 2-(Trifluoromethyl)azepane hydrochloride (CAS No. 1227494-16-7): Properties, Applications, and Market Insights
2-(Trifluoromethyl)azepane hydrochloride (CAS No. 1227494-16-7) is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This compound, characterized by its azepane ring and trifluoromethyl group, is widely used in drug discovery and development. Its unique chemical structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.
The growing demand for fluorinated compounds in modern medicine has positioned 2-(trifluoromethyl)azepane HCl as a compound of interest. Researchers are particularly drawn to its potential in addressing neurodegenerative diseases, one of the most pressing health challenges today. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it an attractive building block for medicinal chemistry applications.
From a chemical perspective, 2-(trifluoromethyl)azepane hydrochloride exhibits several notable characteristics. The azepane moiety provides structural rigidity, while the hydrochloride salt form improves solubility in aqueous systems. These properties make it particularly useful in high-throughput screening and structure-activity relationship (SAR) studies. Current research trends indicate increasing interest in this compound for developing GPCR-targeting drugs and kinase inhibitors.
The synthesis of CAS 1227494-16-7 typically involves multi-step organic transformations, with careful control of reaction conditions to maintain the integrity of both the azepane ring and trifluoromethyl group. Recent advancements in flow chemistry and green chemistry approaches have improved the efficiency of producing this valuable intermediate. Pharmaceutical companies are particularly interested in scalable synthesis methods that comply with ICH guidelines for impurity profiles.
In the context of current drug discovery trends, 2-(trifluoromethyl)azepane hydrochloride addresses several key challenges in modern therapeutics. Its structural features contribute to improved blood-brain barrier penetration, a critical factor in developing treatments for CNS disorders. The compound's versatility is demonstrated by its applications across multiple therapeutic areas, including potential uses in pain management and psychiatric medications.
The market for fluorinated pharmaceutical intermediates like 1227494-16-7 has shown consistent growth, driven by the increasing demand for more effective and targeted medications. Analytical techniques such as HPLC, NMR, and mass spectrometry play crucial roles in quality control for this compound. Researchers frequently search for information about its spectroscopic properties, storage conditions, and handling precautions, reflecting the practical considerations in laboratory use.
Emerging applications of 2-(trifluoromethyl)azepane HCl extend beyond traditional pharmaceuticals. There's growing interest in its potential for PET imaging probes and diagnostic agents, leveraging the properties of the fluorine atom for medical imaging applications. This expansion into diagnostic fields represents an exciting frontier for this versatile compound.
Quality standards for CAS 1227494-16-7 continue to evolve, with manufacturers focusing on GMP-compliant production to meet the stringent requirements of pharmaceutical applications. The compound's stability profile, including studies of its degradation pathways under various conditions, remains an active area of research. These investigations are crucial for ensuring the reliability of drug products incorporating this intermediate.
From a regulatory perspective, 2-(trifluoromethyl)azepane hydrochloride falls under the category of pharmaceutical intermediates, with specific requirements for documentation and characterization. Researchers often inquire about its patent status, supply chain availability, and custom synthesis options, reflecting the compound's importance in both academic and industrial settings.
The future outlook for 1227494-16-7 appears promising, with ongoing research exploring novel derivatives and applications. Its combination of structural features makes it particularly valuable in the era of precision medicine and targeted therapies. As the pharmaceutical industry continues to prioritize molecular diversity and structural novelty, compounds like 2-(trifluoromethyl)azepane hydrochloride will likely remain important tools in medicinal chemistry.
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